Cas no 1027-87-8 (tolpentamide)

• Product Name: tolpentamide
• CAS No: 1027-87-8
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 150250
• PubChem ID: 3083671
• Update Time: 2025-04-19

tolpentamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(cyclopentylamino)carbonyl]-4-methyl-
• 1-cyclopentyl-3-(4-methylphenyl)sulfonylurea
• tolpentamide
• AC1MJ11Z
• AC1Q2LL5
• DSSTox_CID_26395
• DSSTox_GSID_46395
• DSSTox_RID_81575
• N-cyclopentyl-N'-(toluene-4-sulfonyl)-urea
• N-Cyclopentyl-N'-(toluol-4-sulfonyl)-harnstoff
• N-p-Tolylsulfonyl-N'-cyclopentyl-harnstoff
• Tolpentamid
• Tolpentamide [INN:BAN]
• 1-CYCLOPENTYL-3-(P-TOSYL)UREA
• 1-Cyclopentyl-3-p-tolylsulfonylurea
• N-[(Cyclopentylamino)carbonyl]-4-methylbenzenesulfonamide
• CAS-1027-87-8
• SR-01000944911
• NS00125305
• N-(4-Methylbenzolsulfonyl)-N'-cyclopentylharnstoff
• Oprea1_524931
• 1027-87-8
• CHEMBL2107629
• SR-01000944911-1
• Q27259545
• SCHEMBL2109411
• DTXSID6046395
• DTXCID4026395
• AKOS024337774
• 1-({[(cyclopentylamino)carbonyl]amino}sulfonyl)-4-methylbenzene
• 4G278XM8KC
• UNII-4G278XM8KC
• TOLPENTAMIDE [INN]
• NCGC00164498-02
• NCGC00164498-01
• Tox21_112136_1
• Tox21_112136

• Inchi： 1S/C13H18N2O3S/c1-10-6-8-12(9-7-10)19(17,18)15-13(16)14-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3,(H2,14,15,16)
• InChI Key： SHVCKTUQDUTJDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(NC1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 282.10394
• Monoisotopic Mass: 282.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.2378 (rough estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6360 (estimate)
• PSA: 75.27
• LogP: 3.60160